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Compound of Interest

Compound Name: Auten-67

Cat. No.: B1666136 Get Quote

Disclaimer: As of the latest available information, specific disposal guidelines for Auten-67
have not been published by regulatory agencies. The following procedures are based on

general best practices for the disposal of research-grade chemical compounds. Researchers

must consult their institution's Environmental Health and Safety (EHS) department to ensure

full compliance with all applicable local, state, and federal regulations.

Essential Safety and Handling Information
Auten-67 is an autophagy-enhancing drug candidate under investigation for its neuroprotective

and anti-aging effects.[1][2][3] As with any investigational compound, it should be handled with

care in a laboratory setting. All personnel handling Auten-67 must wear appropriate Personal

Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant

gloves. All manipulations should be performed in a well-ventilated area or a chemical fume

hood.

Quantitative Data Summary
While specific disposal parameters are not available, the following table summarizes key

chemical and physical properties of Auten-67 relevant to its handling and hazard assessment.
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Property Value Reference

IUPAC Name

N-[3-(1H-Benzimidazol-1-

yl)-1,4-dioxo-1,4-dihydro-2-

naphthalenyl]-4-

nitrobenzenesulfonamide

[1]

Molecular Formula C23H14N4O6S [1]

Molar Mass 474.45 g·mol−1

Appearance Not specified (likely a solid)

Storage

-20°C for 1 month, -80°C for 6

months (in sealed storage,

away from moisture)

Step-by-Step Disposal Protocol
This protocol outlines the general procedure for the disposal of Auten-67 waste.

Objective: To safely collect, store, and dispose of Auten-67 waste in accordance with general

laboratory chemical waste guidelines.

Materials:

Appropriate chemical waste container (e.g., a clearly labeled, sealable, high-density

polyethylene container)

Hazardous waste labels

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Chemical fume hood

Procedure:

Waste Segregation:
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Do not mix Auten-67 waste with other chemical waste streams unless compatibility has

been confirmed.

Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid

waste (e.g., unused solutions).

Waste Collection (Solid):

Place all solid waste contaminated with Auten-67 into a designated, leak-proof waste

container.

Ensure the container is compatible with the chemical.

Waste Collection (Liquid):

Collect all liquid waste containing Auten-67 in a designated, sealable, and compatible

waste container.

Do not fill the container to more than 90% of its capacity to allow for expansion and

prevent spills.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Include the full chemical name: "Auten-67 (N-[3-(1H-Benzimidazol-1-yl)-1,4-dioxo-1,4-

dihydro-2-naphthalenyl]-4-nitrobenzenesulfonamide)".

List all components and their approximate concentrations if it is a solution.

Indicate the date when the waste was first added to the container (accumulation start

date).

Affix any other labels required by your institution's EHS department.

Storage:
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Store the sealed waste container in a designated satellite accumulation area that is under

the control of the laboratory.

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

Follow your institution's guidelines for the maximum allowable volume of waste and the

maximum accumulation time.

Disposal Request:

Once the waste container is full or the maximum accumulation time has been reached,

submit a chemical waste pickup request to your institution's EHS department.

Do not dispose of Auten-67 down the drain or in the regular trash.

Visualized Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of a research

chemical like Auten-67.
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Caption: Workflow for the proper disposal of Auten-67 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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